3-{1-[(4-tert-butylbenzoyl)amino]-5-phenyl-1H-pyrrol-2-yl}propanoic acid

• IUPAC Name: 3-[1-[(4-tert-butylbenzoyl)amino]-5-phenylpyrrol-2-yl]propanoic acid
• InChI: InChI=1S/C24H26N2O3/c1-24(2,3)19-11-9-18(10-12-19)23(29)25-26-20(14-16-22(27)28)13-15-21(26)17-7-5-4-6-8-17/h4-13,15H,14,16H2,1-3H3,(H,25,29)(H,27,28)
• InChI Key: JKPBDPWBQOMQAC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NN2C(=CC=C2C3=CC=CC=C3)CCC(=O)O
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves complex chemical reactions, including the Ugi three-component coupling reaction. This method has been successfully applied to produce a novel class of compounds, including derivatives related to the chemical structure of interest, demonstrating moderate to good yields (Reddy et al., 2014).

Molecular Structure Analysis

Analysis of the molecular structure is crucial for understanding the compound's physical and chemical behavior. Studies involving hydrogen-bonded chains and aggregates based on similar molecular frameworks have provided insights into the potential structural characteristics of the compound (Abonía et al., 2007).

Chemical Reactions and Properties

The compound's reactivity and interaction with other substances have been explored through various chemical reactions. For instance, the synthesis process involving palladium-catalyzed Suzuki reactions indicates the compound's potential for forming complex molecules under specific conditions (Zhang et al., 2022).

Physical Properties Analysis

Understanding the physical properties, such as solubility, melting point, and stability, is essential for practical applications. Studies on related compounds have shed light on these aspects, highlighting the importance of molecular structure in determining physical properties (Yang et al., 2002).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and potential for further chemical modifications, are key to understanding the compound's utility in chemical synthesis and applications. Research on similar compounds provides a foundation for predicting these properties and guiding future studies (Speier et al., 1996).

Scientific Research Applications

Synthesis and Chemical Reactions

A notable application involves the use of 3-{1-[(4-tert-butylbenzoyl)amino]-5-phenyl-1H-pyrrol-2-yl}propanoic acid in the synthesis of complex organic compounds. For example, a study detailed a three-component coupling reaction employing this compound to produce novel classes of N-tert-butyl-2-(6-oxo-11-phenyl-7,8-dihydrobenzo[b]pyrrolo[1,2-d][1,4]diazacine-5(6H)-yl)-2-phenylacetamides, showcasing its utility in generating biologically relevant molecules with moderate to good yields (Reddy et al., 2014).